Cas no 12220-52-9 (Acid yellow 59 (C.I. 18690))

• Product Name: Acid yellow 59 (C.I. 18690)
• CAS No: 12220-52-9
• MF: C₃₄H₂₅CrN₈NaO₆
• MW: 716.598178625107
• CID: 896073
• Update Time: 2026-04-29

Acid yellow 59 (C.I. 18690) Chemical and Physical Properties

Names and Identifiers

• Acid yellow 59 (C.I. 18690)
• ACID YELLOW 59
• Chromium(3+) hydrogen {(6E)-6-[(2Z)-(3-methyl-5-oxo-1-phenyl-1,5- dihydro-4H-pyrazol-4-ylidene)hydrazono]-2,4-cyclohexadien-1-ylide ne}methanediolate (1:1:2)